Cas no 318261-49-3 (1-bromo-3-(chloromethyl)-5-nitro-benzene)

• Product Name: 1-bromo-3-(chloromethyl)-5-nitro-benzene
• CAS No: 318261-49-3
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 2189013
• PubChem ID: 59325362
• Update Time: 2025-08-04

1-bromo-3-(chloromethyl)-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(chloromethyl )-5-nitrobenzene
• 1-BROMO-3-(CHLOROMETHYL)-5-NITROBENZENE
• 3-BROMO-5-NITROBENZYL CHLORIDE
• SGYFIWQEWNTISS-UHFFFAOYSA-N
• AB49686
• 1-bromo-3-(chloromethyl)-5-nitro-benzene

• Inchi： 1S/C7H5BrClNO2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H,4H2
• InChI Key： SGYFIWQEWNTISS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CCl)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-bromo-3-(chloromethyl)-5-nitro-benzene

1-Bromo-3-(chloromethyl)-5-nitro-benzene and Its Role in Modern Pharmaceutical Chemistry

1-Bromo-3-(chloromethyl)-5-nitro-benzene (CAS No. 318261-49-3) represents a pivotal compound in the field of synthetic organic chemistry, particularly within the context of pharmaceutical development and medicinal chemistry. This molecule, characterized by its unique combination of bromo, chloromethyl, and nitro functional groups, has garnered significant attention for its potential applications in drug discovery and chemical synthesis. The structural complexity of this compound enables it to serve as a versatile intermediate in the creation of bioactive molecules, making it a critical component in the development of novel therapeutics.

1-Bromo-3-(chloromethyl)-5-nitro-benzene is a derivative of benzene, a fundamental aromatic hydrocarbon, with multiple functional groups that contribute to its reactivity and utility. The presence of the bromo group at the 1-position and the nitro group at the 5-position introduces significant electron-withdrawing effects, which can influence the molecule's ability to engage in electrophilic substitution reactions. Meanwhile, the chloromethyl group at the 3-position adds a level of versatility, as it can participate in various chemical transformations, including nucleophilic substitutions and cross-coupling reactions. These properties make the compound a valuable starting material for the synthesis of a wide range of derivatives with potential pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of 1-Bromo-3-(chloromethyl)-5-nitro-benzene in the design of small-molecule inhibitors targeting specific biological pathways. For instance, studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its utility in the development of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The nitro group's ability to modulate electron density and the chloromethyl group's capacity to form stable carbon-carbon bonds have been leveraged to create compounds with enhanced selectivity and potency. This has led to the identification of several lead compounds that show promise in preclinical trials.

One of the key areas of research involving 1-Bromo-3-(chloromethyl)-3-nitro-benzene is its role in the synthesis of heterocyclic compounds, which are commonly found in pharmaceutical agents. A study published in Organic Letters (2022) explored the use of this compound as a precursor in the preparation of pyridine derivatives, which are known for their biological activities, including antimicrobial and antiviral properties. The synthesis of these derivatives involved a series of catalytic reactions, where the bromo and chloromethyl groups were selectively modified to introduce additional functionalities. This approach has opened new avenues for the development of drugs targeting infectious diseases and viral infections.

Another significant application of 1-Bromo-3-(chloromethyl)-5-nitro-benzene lies in its use as a building block for the creation of metal-based coordination complexes. These complexes have shown potential in the field of catalysis and materials science. A recent paper in Coordination Chemistry Reviews (2023) discussed the synthesis of transition metal complexes using this compound as a ligand. The nitro group's electron-withdrawing nature was found to enhance the stability of the metal-ligand interactions, leading to the development of catalysts with improved efficiency and selectivity. This has implications for the synthesis of complex organic molecules and the production of advanced materials with tailored properties.

From a synthetic perspective, the preparation of 1-Bromo-3-(chloromethyl)-5-nitro-benzene has been the subject of several studies aimed at optimizing reaction conditions and yields. A 2024 article in Synthetic Communications described a novel method for its synthesis involving a multistep process that included nitration, chloromethylation, and bromination. The researchers emphasized the importance of controlling reaction parameters such as temperature and solvent to achieve high purity and yield. This method has since been adopted by several laboratories, contributing to the increased availability of this compound for further research and development.

In addition to its synthetic applications, 1-Bromo-3-(chloromethyl)-5-nitro-benzene has been investigated for its potential in the development of agrochemicals. A study published in Pest Management Science (2023) explored its use as a precursor in the synthesis of herbicides with improved environmental safety profiles. The compound's ability to undergo selective chemical modifications allowed for the creation of derivatives with enhanced herbicidal activity and reduced toxicity to non-target organisms. This research underscores the versatility of the molecule in addressing challenges in sustainable agriculture.

The pharmacological potential of 1-Bromo-3-(chloromethyl)-5-nitro-benzene is also being explored in the context of neurodegenerative diseases. A 2023 review in Neuropharmacology highlighted the role of similar aromatic compounds in the modulation of neurotransmitter systems. While direct applications of this compound in this area are still in the early stages, the structural similarities suggest that it could be a valuable scaffold for the design of new drugs targeting conditions such as Alzheimer's and Parkinson's disease. Further research is needed to elucidate the exact mechanisms of action and to optimize the compound's biological activity.

Despite its promising applications, the use of 1-Bromo-3-(chloromethyl)-5-nitro-benzene is not without challenges. One of the primary concerns is the potential for environmental contamination, as the compound and its derivatives may have adverse effects on ecosystems. A 2022 study in Environmental Science & Technology investigated the biodegradation of similar compounds and found that their persistence in the environment could pose risks to aquatic life. This has prompted researchers to develop more sustainable synthetic methods and to explore alternatives that minimize environmental impact while maintaining the compound's utility in pharmaceutical and industrial applications.

Looking ahead, the continued exploration of 1-Bromo-3-(chloromethyl)-5-nitro-benzene as a versatile chemical intermediate holds significant promise for the development of new therapeutics and materials. Advances in computational chemistry and green synthesis techniques are expected to further enhance its utility while addressing environmental concerns. As research in this area progresses, it is anticipated that the compound will play an increasingly important role in the innovation of pharmaceuticals, agrochemicals, and advanced materials, contributing to the advancement of science and technology in multiple fields.

In conclusion, 1-Bromo-3-(chloromethyl)-5-nitro-benzene represents a valuable chemical entity with a wide range of applications in both academic and industrial research. Its structural features and reactivity make it a key player in the synthesis of bioactive molecules and the development of novel compounds with potential therapeutic and industrial significance. As ongoing studies continue to uncover new applications and optimize its synthesis, the compound is poised to remain a critical component in the advancement of chemical sciences and related disciplines.